Cas no 66483-27-0 (1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI))

• Product name: 1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI)
• CAS No: 66483-27-0
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• CID: 1017621
• PubChem ID: 387076

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI)
• 5-oxo-1,2-dihydropyrazole-3-carbohydrazide
• 5-Oxo-2,5-dihydro-1H-pyrazol-3-carbonsaeure-hydrazid
• 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid hydrazide
• 3-hydroxy-1H-pyrazole-5-carbohydrazide
• 5-Oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
• NSC680466
• MFCD00983923
• NCI60_028683
• CHEMBL1989739
• DTXSID60327720
• 66483-27-0
• NSC-680466
• Oprea1_099675
• AKOS001586595

• Inchi： InChI=1S/C4H6N4O2/c5-6-4(10)2-1-3(9)8-7-2/h1H,5H2,(H,6,10)(H2,7,8,9)
• InChI Key： PWSVEASVCVGZOP-UHFFFAOYSA-N
• SMILES： C1=C(NNC1=O)C(=O)NN

Computed Properties

• Exact Mass: 142.04900
• Monoisotopic Mass: 142.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 103.77000
• LogP: -0.60230

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Security Information

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%